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Compound of Interest

Compound Name:
2,2,2-trifluoroethyl N-(3-

bromophenyl)carbamate

CAS No.: 1087797-98-5

Cat. No.: B1518901

Get Quote

2,2,2-trifluoroethyl N-(3-bromophenyl)carbamate is a synthetic organic compound that, at

first glance, appears to be a simple substituted carbamate. However, a deeper analysis of its

structure reveals a convergence of three distinct and highly valuable functional motifs in the

context of medicinal chemistry and materials science: the carbamate linker, the trifluoroethyl

group, and the bromophenyl ring. The carbamate group serves as a metabolically robust and

conformationally influential bioisostere of the amide bond, a cornerstone of biological systems.

[1] The incorporation of a trifluoromethyl (CF3) group is a well-established strategy in drug

design to enhance critical properties such as metabolic stability, lipophilicity, and binding

affinity.[2][3] Simultaneously, the bromine atom provides a versatile synthetic handle for

introducing further molecular complexity through a variety of cross-coupling reactions.

This guide, intended for researchers, scientists, and professionals in drug development,

provides a comprehensive technical overview of the core chemical properties of this

compound. We will delve into its synthesis, spectroscopic signature, and chemical reactivity,

grounding the discussion in mechanistic principles and providing practical, field-proven insights

into its characterization and potential applications.
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Section 1: Core Physicochemical and Structural
Data
The fundamental properties of a molecule dictate its behavior in both chemical and biological

systems. The combination of a halogenated aromatic ring and a fluorinated alkyl chain in 2,2,2-
trifluoroethyl N-(3-bromophenyl)carbamate results in a compound with distinct

characteristics.

Property Value Source

CAS Number 1087797-98-5 [4]

Molecular Formula C₉H₇BrF₃NO₂ [4]

Molecular Weight 298.06 g/mol [4]

SMILES
O=C(OCC(F)

(F)F)NC1=CC=CC(Br)=C1
[4]

Predicted XlogP 3.7 [5]

The predicted XlogP value of 3.7 suggests significant lipophilicity, a direct consequence of the

trifluoromethyl and bromo substituents. This property is often desirable in drug candidates to

facilitate passage through cellular membranes, although it must be balanced to maintain

adequate aqueous solubility.

Section 2: Synthesis and Mechanistic Insights
The most direct and widely employed method for synthesizing N-aryl carbamates is the

reaction of an isocyanate with an alcohol.[2] This pathway is highly efficient for the preparation

of 2,2,2-trifluoroethyl N-(3-bromophenyl)carbamate.

Primary Synthetic Route: Isocyanate-Alcohol Coupling
The synthesis involves the nucleophilic addition of the hydroxyl group of 2,2,2-trifluoroethanol

to the highly electrophilic central carbon atom of 3-bromophenyl isocyanate.[6] The reaction

proceeds readily, often at room temperature, and is typically high-yielding. The choice of a non-
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protic solvent such as dichloromethane (DCM) or tetrahydrofuran (THF) is critical to prevent

unwanted side reactions with the isocyanate.

Caption: Synthetic pathway for 2,2,2-trifluoroethyl N-(3-bromophenyl)carbamate.

Experimental Protocol: Synthesis
Disclaimer: This protocol is a representative example and should be performed by qualified

personnel with appropriate safety precautions.

Preparation: To a solution of 3-bromophenyl isocyanate (1.0 eq) in anhydrous

dichloromethane (DCM, ~0.2 M) under a nitrogen atmosphere, add 2,2,2-trifluoroethanol

(1.05 eq) dropwise at 0 °C.

Reaction: Allow the reaction mixture to warm to room temperature and stir for 4-6 hours.

Monitor the reaction progress by Thin Layer Chromatography (TLC), observing the

consumption of the isocyanate.

Work-up: Upon completion, concentrate the reaction mixture under reduced pressure.

Purification: Purify the resulting crude solid by recrystallization from a suitable solvent

system (e.g., ethyl acetate/hexanes) or by column chromatography on silica gel to afford the

pure product.

Validation: Confirm the identity and purity of the final compound using NMR, IR, and Mass

Spectrometry as described in the following section.

Section 3: Spectroscopic Characterization
Rigorous spectroscopic analysis is essential for the unambiguous identification and quality

control of the synthesized compound. The unique structural features of 2,2,2-trifluoroethyl N-
(3-bromophenyl)carbamate give rise to a distinct and informative spectroscopic signature.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides detailed information about the carbon-hydrogen framework and

the electronic environment of the fluorine atoms. A key feature of N-substituted carbamates is

the potential for hindered rotation around the N-C(O) bond due to its partial double-bond
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character. This can lead to the existence of E and Z rotational isomers (rotamers), which may

be observable as separate signals at low temperatures.[7][8]

Z-isomer E-isomer

Z-rotamer (cis) E-rotamer (trans)
Rotational Equilibrium

Click to download full resolution via product page

Caption: E/Z rotational isomers (rotamers) of the carbamate bond.

Predicted NMR Data:

Nucleus
Predicted
Chemical Shift
(δ, ppm)

Multiplicity
Coupling
Constant (J,
Hz)

Assignment

¹H 9.5 - 10.5 broad singlet - N-H

7.1 - 7.8 multiplet - Ar-H

4.5 - 4.7 quartet ³J(H,F) ≈ 8-9 O-CH₂-CF₃

¹³C ~153 singlet - C=O

~122.5 (q) quartet
¹J(C,F) ≈ 277-

279
-CF₃

115 - 140 multiple signals - Ar-C

~61.5 (q) quartet ²J(C,F) ≈ 35-37 -CH₂-

¹⁹F ~ -74 triplet ³J(F,H) ≈ 8-9 -CF₃

Note: The observation of two sets of signals for the trifluoroethyl group in ¹³C and ¹⁹F NMR

would be strong evidence for the presence of rotamers at the analysis temperature.[7][8]
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Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the key functional groups present in the molecule.

Wavenumber (cm⁻¹) Intensity Assignment

~3300 Medium, Sharp N-H Stretch

~3100-3000 Medium Aromatic C-H Stretch

~1730-1710 Strong C=O Stretch (Carbamate)

~1590, 1480 Medium-Strong Aromatic C=C Bending

~1280-1150 Very Strong C-F Stretch

~1220 Strong C-O Stretch

Mass Spectrometry (MS)
Mass spectrometry confirms the molecular weight and provides structural information through

fragmentation analysis. The most critical diagnostic feature is the isotopic signature of bromine.

Molecular Ion (M⁺): A prominent molecular ion peak will be observed.

Bromine Isotope Pattern: Due to the natural abundance of ⁷⁹Br and ⁸¹Br isotopes, there will

be two peaks of nearly equal intensity for any bromine-containing fragment: the M⁺ peak and

an M+2 peak.

Key Fragmentation: The primary fragmentation pathway is expected to be the cleavage of

the carbamate bond.
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[C₉H₇BrF₃NO₂]⁺˙
(Molecular Ion)

[Br-C₆H₄-NCO]⁺˙
(3-Bromophenyl isocyanate radical cation)

Loss of CF₃CH₂O•

[Br-C₆H₄-NH₂]⁺˙
(3-Bromoaniline radical cation)

Loss of CO₂ and C₂H₂F₃•

[CF₃CH₂O]⁻

Click to download full resolution via product page

Caption: Plausible mass spectrometry fragmentation pathways.

Section 4: Chemical Reactivity and Stability
The reactivity of 2,2,2-trifluoroethyl N-(3-bromophenyl)carbamate is governed by its three

primary functional components.

Carbamate Core: The carbamate linkage is significantly more stable to hydrolysis than an

ester but can be cleaved under forcing acidic or basic conditions to release 3-bromoaniline

and 2,2,2-trifluoroethanol.[2] The mechanism of base-catalyzed hydrolysis for such

monosubstituted carbamates proceeds through the formation of an isocyanate anion

intermediate.[1] This stability is a key reason for the prevalence of carbamates in drug

molecules.[1]

Trifluoroethyl Group: The powerful electron-withdrawing nature of the CF₃ group makes the

adjacent methylene protons slightly acidic and influences the reactivity of the ester portion of

the carbamate. 2,2,2-Trifluoroethanol itself is often used as a solvent to modulate reactivity in

chemical reactions.[9]

Bromophenyl Ring: The bromine atom is the most versatile site for synthetic elaboration. It

readily participates in a wide array of palladium-catalyzed cross-coupling reactions (e.g.,

Suzuki, Heck, Sonogashira, Buchwald-Hartwig amination), allowing for the attachment of

diverse aryl, alkyl, alkyne, or amine groups. This makes the title compound an excellent
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starting material or intermediate for generating a library of analogues for structure-activity

relationship (SAR) studies.

Section 5: Significance and Applications in Drug
Development
While not a drug itself, 2,2,2-trifluoroethyl N-(3-bromophenyl)carbamate represents a highly

valuable building block for drug discovery programs. Its utility stems from the strategic

combination of its structural features:

Scaffold for Library Synthesis: The synthetically accessible bromine handle allows for rapid

diversification, enabling the exploration of chemical space around the 3-position of the

phenyl ring.

Enhanced Pharmacokinetic Profile: The trifluoroethyl group is a proven moiety for improving

metabolic stability and tuning lipophilicity, which can lead to better oral bioavailability and a

longer half-life for a potential drug candidate.[3]

Bioisosteric Replacement: The carbamate group acts as a stable mimic of the peptide bond,

making it a suitable linker in peptidomimetics or other classes of enzyme inhibitors where

amide bond hydrolysis is a liability.[1] It can participate in crucial hydrogen bonding

interactions with biological targets.[1]

In essence, this compound serves as a pre-packaged fragment that combines a versatile

synthetic handle with a pharmacokinetically favorable group, all connected by a biologically

relevant linker. Its application allows medicinal chemists to efficiently construct and test novel

molecular architectures in the search for new therapeutic agents.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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